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Core Properties of Cymarin

Property

Description

Mechanism of Action

Biochemical

Consequence

Chemical Formula

Molecular Weight

CAS Number

Source

ATC Code

Purity

Inhibits sodium-potassium ATPase pump (Na*/K*+ ATPase) on cell
membranes [1] [2].

Increases intracellular sodium, affecting calcium exchange; enhances cardiac
muscle contraction (positive inotropic effect) [1] [2].

C3oHa400 [1] [2] [3].

548.66 - 548.67 g/mol [1] [2] [3].

508-77-0 [1] [3].

Primarily extracted from Apocynum cannabinum and related species [2].
CO1ACO03 (Cardiac therapy - Cardiac glycosides) [1].

Available with a minimum purity of 95% [2].
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The following table summarizes key research areas and observed effects of Cymarin in scientific studies.

Note that these are research findings, not established clinical uses.

Ke
Research Area Observed Effects /| Potential Mechanisms . Y .
Citations
Oncology Research Hinders cancer cell proliferation, triggers apoptosis [3]
(programmed cell death), impedes angiogenesis (formation of
new blood vessels) [3].
Immune Response &  Suppresses activation of NF-kB; curtails production of pro- [3]
Inflammation inflammatory cytokines (TNF-aq, IL-6) [3].
Microbial Infection Demonstrates effectiveness against bacterial and fungal growth  [3]
Control [3].
Metabolic & Liver Identified as capable of increasing apolipoprotein A-I [3]
Health transcription in human liver cells [3].

Cymarin Mechanism of Action Pathway

The diagram below illustrates the core mechanism of Cymarin as a cardiac glycoside, based on information

from DrugBank Online and CymitQuimica [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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